Cas no 1861595-15-4 (7,7-Dimethyl-2H,3H,5H,6H,7H-furo[2,3-f]indole)

• Product Name: 7,7-Dimethyl-2H,3H,5H,6H,7H-furo[2,3-f]indole
• CAS No: 1861595-15-4
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 6306681
• PubChem ID: 130932130
• Update Time: 2025-10-18

7,7-Dimethyl-2H,3H,5H,6H,7H-furo[2,3-f]indole Chemical and Physical Properties

Names and Identifiers

• 1861595-15-4
• 7,7-Dimethyl-2H,3H,5H,6H,7H-furo[2,3-f]indole
• EN300-1145630

• Inchi： 1S/C12H15NO/c1-12(2)7-13-10-5-8-3-4-14-11(8)6-9(10)12/h5-6,13H,3-4,7H2,1-2H3
• InChI Key： MIOOWMXFYKDDAF-UHFFFAOYSA-N
• SMILES： O1CCC2C1=CC1=C(C=2)NCC1(C)C

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 7,7-Dimethyl-2H,3H,5H,6H,7H-furo[2,3-f]indole

7,7-Dimethyl-2H,3H,5H,6H,7H-Furo[2,3-f]Indole: A Comprehensive Overview

The compound with CAS No. 1861595-15-4, known as 7,7-Dimethyl-2H,3H,5H,6H,7H-Furo[2,3-f]Indole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of fused heterocyclic compounds and exhibits unique structural and functional properties. Recent advancements in synthetic methodologies and computational modeling have shed light on its potential applications in drug discovery and material science.

Furo[2,3-f]indole derivatives are known for their complex ring systems and diverse biological activities. The dimethyl substitution at the 7-position of this compound introduces steric effects that can influence its reactivity and bioavailability. Researchers have recently explored the synthesis of this compound using multi-component reactions and microwave-assisted techniques. These methods not only enhance the efficiency of synthesis but also pave the way for large-scale production of similar compounds for pharmacological screening.

The structural uniqueness of 7,7-Dimethyl-2H,3H,5H,6H,7H-Furo[2,3-f]Indole lies in its fused indole and furan rings. The indole moiety is a well-known scaffold in medicinal chemistry due to its ability to interact with various biological targets such as G-protein coupled receptors (GPCRs) and kinases. The integration of a furan ring further enhances the compound's electronic properties and hydrogen bonding capabilities. Recent studies have demonstrated that this compound exhibits potent anti-inflammatory activity in vitro by modulating the NF-kB signaling pathway.

In terms of synthesis routes, the compound can be synthesized via a [4+2] cycloaddition reaction between an appropriate diene and a dienophile followed by functional group transformations. This approach ensures high regioselectivity and allows for fine-tuning of substituents to optimize biological activity. Moreover, computational studies using density functional theory (DFT) have provided insights into the electronic structure of this compound and its interaction with target proteins.

The application potential of 7,7-Dimethyl-2H,Furo[2,f]Indole extends beyond pharmacology into materials science. Its aromaticity and conjugated system make it a promising candidate for use in organic electronics. Recent research has explored its role as a building block for constructing two-dimensional materials with enhanced charge transport properties.

In conclusion, CAS No. 1861595-15-4, or 7,7-Dimethyl-2Furo[2,f]Indole, represents a significant advancement in heterocyclic chemistry with versatile applications across multiple disciplines. As research continues to uncover its full potential through innovative synthetic strategies and advanced characterization techniques,the compound is poised to play a pivotal role in future drug development and material innovation.